2-(3-(Aminomethyl)oxetan-3-yl)ethanol

• IUPAC Name: 2-[3-(aminomethyl)oxetan-3-yl]ethanol
• InChI: InChI=1S/C6H13NO2/c7-3-6(1-2-8)4-9-5-6/h8H,1-5,7H2
• InChI Key: KIVJTIQCJQMFAZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)(CCO)CN
• Molecular Formula: C6H13NO2
• DSSTOX Substance ID: DTXSID401301942
• Molecular Weight: 131.17 g/mol
• CAS No.: 1045709-42-9

Description

“2-(3-(Aminomethyl)oxetan-3-yl)ethanol” is a chemical compound with the molecular formula C6H13NO2. It is also known as 3-Oxetaneethanol, 3-(aminomethyl)-.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the SMILES notation: NCC1(CCO)COC1. The molecular weight of this compound is 131.09.

Scientific Research Applications

• Synthesis of Biologically Active Compounds :

  • It's used as a key intermediate in the synthesis of biologically active γ-amino-β-hydroxy amino acids, such as (R)-carnitine and γ-amino-β-hydroxy amino acid (R)-GABOB (Song et al., 1997).

• Catalyst-Free Synthesis of Heterocycles :

  • Employed in the efficient synthesis of 3-aminomethylated imidazoheterocycles through a four-component reaction under mild, oxidant-free conditions (Gui et al., 2021).

• Development of Novel Synthesis Methods :

  • A general solution for the synthesis of various oxetan-3-ones, a valuable substrate for drug discovery, using propargylic alcohols (Ye, He, & Zhang, 2010).

• Study of Molecular Interactions and Complexation :

  • Investigating the interaction of compounds like 2-[(2-aminoethyl)amino]ethanol with other molecules and their complexation with metal ions, providing insights into molecular interactions (Mardani et al., 2019).

• Synthesis of Bioactive Compounds :

  • Utilized in the assembly of polysubstituted pyrazoles and isoxazoles, which are potential bioactive compounds (Chagarovskiy et al., 2016).

• Formation of Coordination Complexes :

  • Forms coordination complexes with metal ions, which are of interest in the study of molecular structures and interactions (Jurowska et al., 2014).

• Chemical Modification and Protection Strategies :

  • Acts as a protecting group for carboxylic acids, demonstrating potential in polymer chemistry (Elladiou & Patrickios, 2012).

• Synthesis of Pharmaceutical Compounds :

  • Involved in the synthesis of compounds like BOC-protected thio-1,3,4-oxadiazol-2-yl derivatives, relevant in pharmaceutical applications (Shafi, Rajesh, & Senthilkumar, 2021).

Safety and Hazards

The safety data sheet for “2-(3-(Aminomethyl)oxetan-3-yl)ethanol” indicates that it may cause severe skin burns and eye damage, may be harmful if swallowed, inhaled, or in contact with skin, and may be corrosive to metals. It is classified as Acute Toxicity (Oral) Category 4, Acute Toxicity (Dermal) Category 4, Acute Toxicity (Inhalation) Category 4, Skin Corrosion/Irritation Category 1B, Serious Eye Damage/Eye Irritation Category 1, and Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation) Category 3.